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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305 Get Quote

This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of Diphenic anhydride, tailored for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with the handling of this chemical.

Diphenic anhydride is classified as a hazardous chemical that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to adhere to the

following safety measures to prevent exposure and ensure proper disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

Diphenic anhydride to prevent accidental exposure.
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 or OSHA

standards. A face shield should

also be worn.[1][4]

Protects against splashes,

dust, and vapors which can

cause serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Gloves must be inspected

before use and disposed of

properly.[5]

Prevents skin contact which

can lead to irritation.[2]

Body Protection

A lab coat, long-sleeved

clothing, and closed-toe shoes.

[5][6]

Provides a barrier against

accidental spills and contact.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dust is generated.[4]

Protects the respiratory system

from irritating dust and vapors.

[7]

Hazard Summary and Physical Properties
Property Data

Molecular Formula C14 H8 O3[6]

Molecular Weight 224.22 g/mol [6]

Appearance Beige Powder Solid[6]

Odor Odorless[6]

Hazards

Causes skin irritation.[2] Causes serious eye

irritation.[2] May cause respiratory irritation.[1][7]

Moisture sensitive.[6]
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A systematic approach to handling Diphenic anhydride in a laboratory setting is critical to

minimize exposure and risk.

Pre-Operational Checks
Ensure that eyewash stations and safety showers are accessible and operational.[1]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary PPE and ensure it is in good condition.

Have spill cleanup materials readily available.

Step-by-Step Handling Procedure
All handling of Diphenic anhydride should be conducted within a certified chemical fume

hood to ensure adequate ventilation.[4][8]

Wear the prescribed PPE at all times.[2]

Avoid generating dust when opening and handling the container.[8]

Use dedicated spatulas and glassware for weighing and transferring the chemical.

Keep the container tightly closed when not in use.[1][2]

Avoid contact with skin, eyes, and clothing.[2][6]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the handling area.

Storage
Store in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]
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Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[6]

Protect from moisture as the substance is moisture-sensitive.[2][6]

Emergency and Disposal Plans
First-Aid Measures

Exposure Route Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

the person feels unwell, seek medical advice.[2]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash the affected area with plenty of water.

[2] If skin irritation occurs, seek medical advice.

[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1] If

eye irritation persists, get medical attention.[2]

Ingestion

Rinse mouth.[2] Do NOT induce vomiting.[6]

Drink plenty of water; if possible, drink milk

afterward.[1][6] Seek immediate medical

assistance.[1]

Accidental Release Measures
Personal Precautions: Wear suitable protective equipment.[2] Avoid dust formation.[8]

Ensure adequate ventilation.[1][8] Evacuate personnel to safe areas and keep people away

from and upwind of the spill.[2][8]

Environmental Precautions: Prevent the product from entering drains.[8]

Methods for Cleaning Up: Sweep up the spilled material and shovel it into a suitable

container for disposal.[1][6]
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Disposal Plan
Dispose of Diphenic anhydride as hazardous waste.[1]

Disposal must be in accordance with local, regional, and national regulations.[2]

Entrust disposal to a licensed waste disposal company.[2]

Do not empty into drains.[1][6]

Contaminated packaging should be disposed of in the same manner as the product.[2]
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Workflow for Safe Handling of Diphenic Anhydride

Preparation

Handling (in Fume Hood)

Post-Handling & Disposal

1. Pre-Operational Checks
- Verify fume hood

- Check safety showers/eyewash
- Assemble PPE

2. Don Full PPE
- Goggles & Face Shield

- Gloves
- Lab Coat

3. Weighing & Transfer
- Minimize dust

- Use dedicated equipment

Proceed to handling

4. Use in Procedure
- Keep container closed when not in use

5. Decontaminate
- Clean work area
- Wash glassware

Procedure complete

6. Waste Disposal
- Dispose of waste in a labeled, sealed container

7. Doff PPE & Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1222305?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC164950500&productDescription=DIPHENIC+ANHYDRIDE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D0865_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenic-anhydride
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Phenylacetic_anhydride.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23415~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:42:30~~Diphenic%20anhydride~~
https://www.chemicalbook.com/msds/2-3-diphenylmaleic-anhydride.pdf
https://www.capotchem.com/doc/msds_6050-13-1.do
https://www.benchchem.com/product/b1222305#personal-protective-equipment-for-handling-diphenic-anhydride
https://www.benchchem.com/product/b1222305#personal-protective-equipment-for-handling-diphenic-anhydride
https://www.benchchem.com/product/b1222305#personal-protective-equipment-for-handling-diphenic-anhydride
https://www.benchchem.com/product/b1222305#personal-protective-equipment-for-handling-diphenic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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